Cas no 1083224-61-6 (2-amino-3-6-(trifluoromethyl)pyridin-3-ylpropan-1-ol)

• Product Name: 2-amino-3-6-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• CAS No: 1083224-61-6
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 6283355
• PubChem ID: 77440208
• Update Time: 2025-10-31

2-amino-3-6-(trifluoromethyl)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-6-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• EN300-1935762
• 1083224-61-6
• SB50199
• 2-amino-3-[6-(trifluoromethyl)pyridin-3-yl]propan-1-ol

• Inchi： 1S/C9H11F3N2O/c10-9(11,12)8-2-1-6(4-14-8)3-7(13)5-15/h1-2,4,7,15H,3,5,13H2
• InChI Key： MUXRJSIEALWXJQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)CC(CO)N)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-6-(trifluoromethyl)pyridin-3-ylpropan-1-ol

Introduction to 2-Amino-3-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-ol (CAS No. 1083224-61-6)

2-Amino-3-(6-(trifluoromethyl)pyridin-3-yl)propan-1-ol (CAS No. 1083224-61-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with a trifluoromethyl group and an amino alcohol moiety. Its unique structural features make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The trifluoromethyl group in 2-amino-3-(6-(trifluoromethyl)pyridin-3-yl)propan-1-ol imparts significant electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. The presence of this group can enhance the lipophilicity and metabolic stability of the molecule, making it more suitable for drug development. Additionally, the amino alcohol moiety provides a versatile functional group that can be further modified to optimize the compound's pharmacological profile.

Recent studies have highlighted the potential of 2-amino-3-(6-(trifluoromethyl)pyridin-3-yl)propan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that 2-amino-3-(6-(trifluoromethyl)pyridin-3-yl)propan-1-ol can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, 2-amino-3-(6-(trifluoromethyl)pyridin-3-yl)propan-1-ol was evaluated for its potential as an antiviral agent. The results indicated that this compound has broad-spectrum antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves inhibition of viral replication through interference with key viral enzymes, making it a potential lead compound for the development of new antiviral drugs.

The structural versatility of 2-amino-3-(6-(trifluoromethyl)pyridin-3-yl)propan-1-ol also makes it an attractive scaffold for drug discovery efforts. Researchers have explored various modifications to the core structure to enhance its biological activity and reduce potential side effects. For example, substituting different functional groups on the pyridine ring or modifying the amino alcohol moiety can lead to compounds with improved potency and selectivity. These efforts have yielded several promising leads that are currently undergoing preclinical evaluation.

In addition to its therapeutic potential, 2-amino-3-(6-(trifluoromethyl)pyridin-3-yl)propan-1-ol has also been studied for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for investigating protein function and interactions. This application has been particularly useful in understanding the molecular mechanisms underlying various diseases, providing insights that can inform drug design strategies.

The synthesis of 2-amino-3-(6-(trifluoromethyl)pyridin-3-yl)propan-1-ol typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of 6-trifluoromethylpyridine with an appropriate amino alcohol precursor, followed by purification steps such as column chromatography or crystallization. Advances in synthetic chemistry have led to more efficient and scalable methods, facilitating its production for both research and industrial applications.

In conclusion, 2-amino-3-(6-(trifluoromethyl)pyridin-3-y l)propan -1 -ol (CAS No . 108 32 24 - 6 1 - 6 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases, viral infections, and other conditions. Ongoing research continues to uncover new applications and optimize its properties, underscoring its importance in modern drug discovery efforts.